Cas no 78208-68-1 (2,5-Dimethyl-4-nitro-2H-pyrazole-3-carboxylic Acid ethyl ester)

• Product Name: 2,5-Dimethyl-4-nitro-2H-pyrazole-3-carboxylic Acid ethyl ester
• CAS No: 78208-68-1
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• MDL: MFCD03419402
• CID: 562735
• PubChem ID: 842591
• Update Time: 2025-10-05

2,5-Dimethyl-4-nitro-2H-pyrazole-3-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxylate
• 1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxylate
• 1,3-DIMETHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• 1H-Pyrazole-5-carboxylicacid, 1,3-dimethyl-4-nitro-, ethyl ester
• 2,5-Dimethyl-4-nitro-2H-pyrazole-3-carboxylic acid ethyl ester
• ethyl 2,5-dimethyl-4-nitropyrazole-3-carboxylate
• 1,3-dimethyl-4-nitropyrazole-5-carboxylic acid ethyl ester
• AK-968/41040815
• DTXSID50357076
• MFCD03419402
• AKOS000307936
• 78208-68-1
• SCHEMBL11277126
• Ethyl1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxylate
• AS-5361
• ethyl 2,5-dimethyl-4-nitro-pyrazole-3-carboxylate
• A839361
• ethyl 4-nitro-1,3-dimethyl-1H-pyrazole-5-carboxylate
• FT-0656256
• STK301819
• 2,5-Dimethyl-4-nitro-2H-pyrazole-3-carboxylic Acid ethyl ester

• MDL： MFCD03419402
• Inchi： 1S/C8H11N3O4/c1-4-15-8(12)7-6(11(13)14)5(2)9-10(7)3/h4H2,1-3H3
• InChI Key： VDHKTDCTKTZYQI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(C)=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.07500
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 327.2±37.0 °C at 760 mmHg
• Flash Point: 151.7±26.5 °C
• PSA: 89.94000
• LogP: 1.33660
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,5-Dimethyl-4-nitro-2H-pyrazole-3-carboxylic Acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)